Cas no 115514-10-8 (Methyl 3-(4-butoxyphenyl)propanoate)

• Product Name: Methyl 3-(4-butoxyphenyl)propanoate
• CAS No: 115514-10-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1205429
• PubChem ID: 14156793
• Update Time: 2025-04-20

Methyl 3-(4-butoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-butoxyphenyl)propanoate
• CTK0C6394
• AmbkkkkK413
• SureCN7528179
• AG-D-36565
• AGN-PC-000I3Q
• Benzenepropanoic acid, 4-butoxy-, methyl ester
• METHYL 3-(4-BUTOXYPHENYL)PROPIONATE
• ACMC-20mlbq
• methyl 3-(4-butyloxyphenyl)propanoate
• 115514-10-8
• SCHEMBL7528179
• CHEMBL2252078
• DTXSID60556755

• Inchi： 1S/C14H20O3/c1-3-4-11-17-13-8-5-12(6-9-13)7-10-14(15)16-2/h5-6,8-9H,3-4,7,10-11H2,1-2H3
• InChI Key： XILPQOSBIMBSMB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCC(=O)OC)CCCC

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53